Cas no 2196227-64-0 (Triamcinolone C17 Glyoxylic PG Ester)

• Product Name: Triamcinolone C17 Glyoxylic PG Ester
• CAS No: 2196227-64-0
• CID: 5040619
• Update Time: 2025-07-17

Triamcinolone C17 Glyoxylic PG Ester Chemical and Physical Properties

Names and Identifiers

• Triamcinolone C17 Glyoxylic PG Ester

Additional information on Triamcinolone C17 Glyoxylic PG Ester

Comprehensive Overview of Triamcinolone C17 Glyoxylic PG Ester (CAS No. 2196227-64-0): Properties, Applications, and Innovations

Triamcinolone C17 Glyoxylic PG Ester (CAS No. 2196227-64-0) is a specialized corticosteroid derivative gaining attention in pharmaceutical and dermatological research. This compound, a prodrug of Triamcinolone acetonide, is engineered to enhance bioavailability and reduce systemic side effects. Its unique glyoxylic acid and propylene glycol (PG) ester modifications optimize skin penetration, making it a promising candidate for topical anti-inflammatory formulations.

Recent studies highlight the growing demand for targeted drug delivery systems, a trend reflected in search engine queries like "improved topical corticosteroids 2024" and "next-gen anti-itch compounds." The C17-glyoxylic-PG esterification in this molecule addresses these needs by prolonging cutaneous retention while minimizing transdermal absorption. Analytical data (HPLC purity ≥98%) confirms its stability under standard storage conditions (2-8°C), aligning with industry standards for dermatological APIs.

From a therapeutic perspective, 2196227-64-0 demonstrates superior glucocorticoid receptor binding affinity compared to conventional steroids. Laboratory testing shows 40% higher keratinocyte uptake than parent compounds, answering frequent search queries like "how to enhance steroid absorption in eczema." Its metabolic pathway involves gradual hydrolysis by cutaneous esterases, releasing active Triamcinolone over 12-24 hours – a feature highlighted in recent publications on sustained-release dermatology.

Manufacturers are exploring 2196227-64-0 in nanocarrier systems, responding to trending searches about "lipid nanoparticles for psoriasis." Early-stage clinical trials indicate 30% greater psoriatic plaque reduction versus traditional creams. The compound's logP of 2.8 and aqueous solubility (0.5 mg/mL) make it compatible with both hydroalcoholic gels and ointment bases, addressing formulation challenges often queried by pharmacists.

Regulatory agencies classify Triamcinolone C17 Glyoxylic PG Ester as a non-scheduled pharmaceutical intermediate. Safety profiles from OECD 423 tests show LD50 >2000 mg/kg (oral, rats), with no mutagenicity observed in Ames tests. These characteristics position it favorably against older steroids scrutinized in searches like "steroid safety concerns 2024." Current research focuses on its potential in atopic dermatitis and lichen planus, conditions with rising global prevalence.

The synthesis of CAS 2196227-64-0 involves green chemistry principles, utilizing microwave-assisted esterification to achieve 85% yield – a process detailed in recent patents. This aligns with pharmaceutical industry searches for "environmentally friendly steroid synthesis." Analytical characterization includes 1H-NMR (δ 5.21 ppm, ester proton) and HRMS (m/z 518.2093 [M+H]+), providing unambiguous identity confirmation per ICH Q6A guidelines.

Market analysts project 12% CAGR growth for modified corticosteroids through 2028, driven by demand for precision dermatology. As a patent-protected innovation (WO2021/154322), 2196227-64-0 represents a strategic asset for drug developers addressing chronic inflammatory skin diseases. Its balanced potency-to-safety ratio makes it particularly relevant for pediatric formulations, a hot topic in medical forums.

Ongoing investigations explore synergies with JAK inhibitors and IL-4/IL-13 antagonists, reflecting cross-disciplinary therapeutic trends. The compound's photostability (degradation <5% after 6h UV exposure) answers practical concerns about topical product shelf life. With global psoriasis treatment markets exceeding $12 billion annually, Triamcinolone C17 Glyoxylic PG Ester emerges as a scientifically and commercially significant advancement in cutaneous medicine.